Kitol Diacetate
Kitol Diacetate
Brand Name:
Vulcanchem
CAS No.:
13828-13-2
VCID:
VC0049436
InChI:
InChI=1S/C44H64O4/c1-30(19-21-39-32(3)17-14-23-42(39,8)9)16-13-25-44(12)37(26-31(2)20-22-40-33(4)18-15-24-43(40,10)11)27-34(5)38(28-47-35(6)45)41(44)29-48-36(7)46/h13,16,19-22,25-27,37-38,41H,14-15,17-18,23-24,28-29H2,1-12H3
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC2(C(C=C(C(C2COC(=O)C)COC(=O)C)C)C=C(C)C=CC3=C(CCCC3(C)C)C)C)C
Molecular Formula:
C44H64O4
Molecular Weight:
656.992
Kitol Diacetate
CAS No.: 13828-13-2
Cat. No.: VC0049436
Molecular Formula: C44H64O4
Molecular Weight: 656.992
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13828-13-2 |
|---|---|
| Molecular Formula | C44H64O4 |
| Molecular Weight | 656.992 |
| IUPAC Name | [6-(acetyloxymethyl)-2,5-dimethyl-4-[2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]-5-[4-methyl-6-(2,6,6-trimethylcyclohexen-1-yl)hexa-1,3,5-trienyl]cyclohex-2-en-1-yl]methyl acetate |
| Standard InChI | InChI=1S/C44H64O4/c1-30(19-21-39-32(3)17-14-23-42(39,8)9)16-13-25-44(12)37(26-31(2)20-22-40-33(4)18-15-24-43(40,10)11)27-34(5)38(28-47-35(6)45)41(44)29-48-36(7)46/h13,16,19-22,25-27,37-38,41H,14-15,17-18,23-24,28-29H2,1-12H3 |
| Standard InChI Key | AHRGWOUOWMKOFI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC2(C(C=C(C(C2COC(=O)C)COC(=O)C)C)C=C(C)C=CC3=C(CCCC3(C)C)C)C)C |
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